N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C16H13FN2O3/c17-11-4-3-5-12(8-11)18-15(20)9-19-13-6-1-2-7-14(13)22-10-16(19)21/h1-8H,9-10H2,(H,18,20)
• InChI Key: PYNZRIDDVCHDPY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, medicinal chemistry, and biochemistry. This compound is known for its unique properties, including its ability to act as an inhibitor of certain enzymes and its potential role in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide involves its ability to inhibit certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. In addition, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it inhibits. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. In addition, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is its ability to inhibit certain enzymes, making it a valuable tool in the development of new drugs and the study of enzyme inhibition. However, one of the limitations of this compound is its potential toxicity, which can lead to adverse effects in lab experiments. Therefore, it is important to use appropriate safety measures when working with this compound.

Future Directions

There are several future directions for the study of N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One potential area of research is the development of new drugs based on the structure of this compound. In addition, further studies are needed to investigate the mechanisms of enzyme inhibition and the structure-activity relationships of certain compounds. Furthermore, the potential role of this compound in the treatment of various diseases, including cancer and Alzheimer's disease, should be explored further. Finally, more research is needed to determine the safety and toxicity of this compound, particularly in relation to its use in lab experiments.

Scientific Research Applications

N-(3-fluorophenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been shown to have inhibitory effects on certain enzymes, making it a promising candidate for the development of new drugs. In biochemistry, it has been used to study the mechanisms of enzyme inhibition and the structure-activity relationships of certain compounds. In addition, it has been investigated for its potential role in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation.